Cas no 1823987-12-7 (2-(5-Bromo-2-chlorophenyl)butanoic acid)

• Product Name: 2-(5-Bromo-2-chlorophenyl)butanoic acid
• CAS No: 1823987-12-7
• MF: C₁₀H₁₀BrClO₂
• MW: 277.542201519012
• CID: 5885175
• PubChem ID: 130134775
• Update Time: 2024-01-11

2-(5-Bromo-2-chlorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1895141
• 2-(5-bromo-2-chlorophenyl)butanoic acid
• 1823987-12-7
• 2-(5-Bromo-2-chlorophenyl)butanoic acid

• Inchi： 1S/C10H10BrClO2/c1-2-7(10(13)14)8-5-6(11)3-4-9(8)12/h3-5,7H,2H2,1H3,(H,13,14)
• InChI Key： MSDMXEAORZBGEM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(C(=O)O)CC)Cl

Computed Properties

• Exact Mass: 275.95527g/mol
• Monoisotopic Mass: 275.95527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų